(±)13-HpODE (±)13-HpODE (±)13-HpODE is a racemic mixture of hydroperoxides derived non-enzymatically from linoleic acid through the action of reactive oxygen species. Lipid hydroperoxides, including 13-HpODE, have limited direct biological actions, such as the activation of lipoxygenases. Normally, (±)13-HpODE is rapidly reduced to (±)13-HODE, a compound which exhibits many biological activities. Importantly, 13-HpODE can also be metabolized to unsaturated aldehydes that can, in turn, covalently bind to DNA, amino acids, and proteins.
Brand Name: Vulcanchem
CAS No.: 23017-93-8
VCID: VC0139384
InChI: InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7-,15-12+
SMILES: CCCCCC(C=CC=CCCCCCCCC(=O)O)OO
Molecular Formula: C18H32O4
Molecular Weight: 312.4 g/mol

(±)13-HpODE

CAS No.: 23017-93-8

Reference Standards

VCID: VC0139384

Molecular Formula: C18H32O4

Molecular Weight: 312.4 g/mol

(±)13-HpODE - 23017-93-8

CAS No. 23017-93-8
Product Name (±)13-HpODE
Molecular Formula C18H32O4
Molecular Weight 312.4 g/mol
IUPAC Name (9Z,11E)-13-hydroperoxyoctadeca-9,11-dienoic acid
Standard InChI InChI=1S/C18H32O4/c1-2-3-11-14-17(22-21)15-12-9-7-5-4-6-8-10-13-16-18(19)20/h7,9,12,15,17,21H,2-6,8,10-11,13-14,16H2,1H3,(H,19,20)/b9-7-,15-12+
Standard InChIKey JDSRHVWSAMTSSN-BSZOFBHHSA-N
Isomeric SMILES CCCCCC(/C=C/C=C\CCCCCCCC(=O)O)OO
SMILES CCCCCC(C=CC=CCCCCCCCC(=O)O)OO
Canonical SMILES CCCCCC(C=CC=CCCCCCCCC(=O)O)OO
Description (±)13-HpODE is a racemic mixture of hydroperoxides derived non-enzymatically from linoleic acid through the action of reactive oxygen species. Lipid hydroperoxides, including 13-HpODE, have limited direct biological actions, such as the activation of lipoxygenases. Normally, (±)13-HpODE is rapidly reduced to (±)13-HODE, a compound which exhibits many biological activities. Importantly, 13-HpODE can also be metabolized to unsaturated aldehydes that can, in turn, covalently bind to DNA, amino acids, and proteins.
Synonyms 13-HPOD
13-HPODE
13-hydroperoxy-9,11-octadecadienoic acid
13-hydroperoxy-9,11-octadecadienoic acid, (Z,E)-isome
Reference 1.Jones, G.D.,Russell, L.,Darley-Usmar, V.M., et al. Role of lipid hydroperoxides in the activation of 15-lipoxygenase. Biochemistry 35, 7197-7203 (1996).
PubChem Compound 6437847
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator